3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: 3-(4-pyridin-4-yl-1,3-thiazol-2-yl)propan-1-amine
• InChI: InChI=1S/C11H13N3S/c12-5-1-2-11-14-10(8-15-11)9-3-6-13-7-4-9/h3-4,6-8H,1-2,5,12H2
• InChI Key: PMPNYTSNRRCRAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CSC(=N2)CCCN

Description

3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine is an organic compound with the molecular formula C 11 H 13 N 3 S and a molecular weight of 219.31 g/mol . Its CAS Registry Number is 1251234-91-9 . The compound features a molecular structure comprising a pyridin-4-yl ring linked to a 1,3-thiazole group, which is in turn connected to a propan-1-amine chain . This structure incorporates multiple nitrogen-containing heterocycles, making it a valuable scaffold in medicinal chemistry and drug discovery research. Compounds containing pyridine and thiazole rings are of significant interest in scientific research due to their diverse biological activities. While specific pharmacological data for this amine derivative is limited in the public domain, related molecular scaffolds are frequently explored as core structures in the development of bioactive molecules . For instance, studies on analogous heterocyclic compounds have demonstrated potential antiproliferative, anticholinesterase, and antifungal properties, highlighting the research value of such chemotypes . Researchers may investigate this compound as a building block for the synthesis of more complex molecules or as a candidate for high-throughput screening to identify new biological activities. The product is provided for Research Use Only. It is not intended for diagnostic or therapeutic applications. Handle with appropriate precautions, referring to the Safety Data Sheet for detailed hazard information.

Preparation Methods

Preparation of the 1,3-Thiazole Core with Pyridin-4-yl Substitution

The 1,3-thiazole ring is commonly synthesized by cyclization of α-haloketones or α-halo carbonyl compounds with thiourea or thioamide derivatives. For this compound, the pyridin-4-yl substituent is introduced at the 4-position of the thiazole ring, which can be achieved by:

• Starting from 4-pyridyl-substituted α-haloketones reacting with thiourea to form the thiazole ring.
• Alternatively, constructing the thiazole ring first and then performing a palladium-catalyzed cross-coupling (e.g., Suzuki or Stille coupling) to attach the pyridin-4-yl group.

Introduction of the Propan-1-amine Side Chain

The propan-1-amine side chain at the 2-position of the thiazole ring can be installed by:

• Alkylation of the thiazole nitrogen or carbon with a suitable 3-bromopropylamine or protected derivative, followed by deprotection.
• Reductive amination of a corresponding aldehyde intermediate with ammonia or an amine source.
• Nucleophilic substitution of a suitable leaving group on a propyl chain attached to the thiazole ring with an amine nucleophile.

Representative Synthetic Route (Literature-Based)

A convergent synthetic approach reported for related thiazole-pyridine compounds involves:

• Synthesis of Pyridinyl α-Haloketone:

  • Starting from 4-pyridinecarboxaldehyde, perform α-halogenation to obtain 4-pyridinyl α-haloketone.

• Cyclization with Thiourea:

  • React the α-haloketone with thiourea under reflux in ethanol or another suitable solvent to form the 1,3-thiazole ring bearing the pyridin-4-yl substituent.

• Side Chain Functionalization:

  • Introduce the propan-1-amine side chain by nucleophilic substitution using 3-bromopropylamine or via reductive amination strategies.

• Purification and Characterization:

  • Purify the product by column chromatography.
  • Characterize by NMR (1H, 13C), MS, and IR spectroscopy to confirm structure and purity.

Analytical Data and Characterization

Technique	Observations for 3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine
1H NMR (DMSO-d6)	Signals corresponding to aromatic protons of pyridine and thiazole rings; multiplets for propan-1-amine methylene protons; characteristic amine NH2 signals
13C NMR	Peaks consistent with thiazole carbons, pyridine carbons, and aliphatic carbons of the propan-1-amine side chain
Mass Spectrometry	Molecular ion peak at m/z 220 (M+1), consistent with molecular weight 219.31 g/mol
IR Spectroscopy	Bands indicating amine NH stretching (~3300 cm^-1), aromatic C=C stretches, and thiazole ring vibrations

Comparative Table of Synthetic Routes for Similar Compounds

Step	Method A: Cyclization with Thiourea	Method B: Cross-Coupling Post-Thiazole Formation	Method C: Reductive Amination for Side Chain
Starting Material	Pyridinyl α-haloketone	Preformed 1,3-thiazole with halogen substituent	Aldehyde intermediate
Key Reaction Conditions	Reflux in ethanol, base catalyst	Pd-catalyst, base, inert atmosphere	NaBH3CN or other mild reducing agent
Yield	Moderate (40-60%)	Moderate to high (50-80%)	High (70-90%)
Purification	Chromatography	Chromatography or recrystallization	Chromatography
Advantages	Straightforward, fewer steps	Allows late-stage diversification	Mild conditions, good functional group tolerance

Research Findings and Notes

• The preparation of 3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine is closely related to synthetic strategies used for other pyridinyl-thiazole derivatives, which have been explored for biological activities such as antimicrobial and anticancer properties.
• The use of thiourea for thiazole ring formation remains a reliable and widely adopted method due to its simplicity and availability of reagents.
• Cross-coupling reactions provide flexibility in modifying the pyridine substituent, allowing for structural analog development.
• Reductive amination offers a mild and efficient route to introduce the propan-1-amine side chain, especially when sensitive functional groups are present.
• Spectral data from related compounds confirm the successful synthesis and purity of these heterocyclic amines, supporting the robustness of these methods.

Chemical Reactions Analysis

Types of Reactions: 3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups on the pyridine or thiazole rings are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using N-bromosuccinimide (NBS) in the presence of light.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an inhibitor of specific enzymes or receptors.

Industry: Utilized in the development of new materials and as a corrosion inhibitor for metals.

Mechanism of Action

The mechanism of action of 3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The compound may also interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : C${11}$H${14}$N$_{3}$S (free base); molecular weight 292.22 g/mol (dihydrochloride form) .
• Purity : 95% (as reported for its dihydrochloride salt) .

Comparison with Similar Compounds

The following table summarizes structural and functional differences between the target compound and its analogs:

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Key Differences	Potential Applications
3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine (Target)	Pyridin-4-yl-thiazole with propan-1-amine chain	292.22 (dihydrochloride)	Balanced rigidity and flexibility; amine for solubility and binding	Hypothesized CNS or kinase targets
3-(4-Methyl-1,3-thiazol-2-yl)propan-1-amine dihydrochloride	Methyl substitution on thiazole	175.19 (free base)	Increased hydrophobicity; reduced steric bulk compared to pyridine	Enhanced membrane permeability
1-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]ethan-1-amine dihydrochloride	Ethylamine chain (shorter)	Not reported	Shorter chain may limit interactions with deep binding pockets	Structural analog for chain-length optimization studies
3-(Pyridin-4-yl)propan-1-amine	Propan-1-amine directly attached to pyridine (no thiazole)	136.19	Lacks thiazole rigidity; increased conformational flexibility	Baseline for studying thiazole's role in bioactivity
OX03393 [3-(4-(Benzo[d]thiazol-2-yl)phenoxy)-N,N-dimethylpropan-1-amine]	Benzothiazole-phenoxy core with dimethylated amine	Not reported	Extended aromatic system for enhanced lipophilicity	Squalene synthase inhibition (demonstrated in )
3-[2-(4-Propylpiperazin-1-yl)-1,3-thiazol-5-yl]propan-1-amine	Piperazine-substituted thiazole	Not reported	Piperazine introduces basicity and potential for receptor interaction	Non-imidazole histamine H3 ligands ()

Key Research Findings

Impact of Thiazole Substitution: The pyridin-4-yl group in the target compound enhances π-π interactions compared to methyl-substituted analogs (e.g., 3-(4-methyl-thiazol-2-yl)propan-1-amine), which prioritize hydrophobicity .

Chain Length and Flexibility: The propan-1-amine chain in the target compound offers optimal length for interacting with both polar and nonpolar regions of binding sites. Ethylamine analogs (e.g., 1-[4-(pyridin-4-yl)thiazol-2-yl]ethanamine) may limit depth of binding .

Piperazine-substituted thiazoles () demonstrate how auxiliary groups can modulate receptor selectivity, a feature absent in the target compound .

Biological Activity

3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine, also known by its CAS number 1251234-91-9, is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological activity, including antimicrobial properties, structure-activity relationships (SAR), and other relevant findings.

The molecular formula for 3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine is C11H13N3S. Its structure features a pyridine ring and a thiazole moiety, contributing to its biological activity.

Property	Value
Molecular Formula	C11H13N3S
Molecular Weight	219.31 g/mol
CAS Number	1251234-91-9
IUPAC Name	3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine
InChI Key	DTHKMDIUQBNSIS-UHFFFAOYSA-N

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of thiazole derivatives, including those similar to 3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine. For instance, compounds containing pyridine and thiazole rings have shown varying degrees of activity against Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of Thiazole Derivatives

Compound	MIC (µg/mL)	Activity Type
5-(Pyridin-2-ylmethylidene)	7.8 - 125	Broad-spectrum
5-(Pyridin-3-ylmethylidene)	15.6 - 500	Moderate
5-(Pyridin-4-ylmethylidene)	Varies	Higher than previous

The antimicrobial activity is often correlated with lipophilicity, as compounds with higher lipophilicity tend to penetrate bacterial membranes more effectively .

Structure–Activity Relationship (SAR)

The structure of the compound plays a crucial role in its biological activity. The presence of the pyridine ring at the para position significantly enhances the compound's interaction with biological targets. Modifications to the thiazole ring and the length of the alkyl chain can lead to substantial changes in potency.

Table 2: SAR Insights for Thiazole Derivatives

Modification	Effect on Activity
Increasing alkyl chain length	Enhanced lipophilicity
Substituting nitrogen position	Varying potency against pathogens

Research indicates that specific interactions between the nitrogen atom in the pyridine ring and sulfur in the thiazole ring may stabilize the conformation of the molecule, further influencing its biological efficacy .

Case Studies

A notable study focused on the evaluation of various thiazole derivatives against Staphylococcus aureus, demonstrating that modifications to the nitrogen substituents led to improved antibacterial activity. The most potent compounds exhibited MIC values significantly lower than those of standard antibiotics .

Q & A

Basic: How can researchers optimize the synthesis of 3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine to maximize yield and purity?

Methodological Answer:

• Reaction Design: Use copper-catalyzed cross-coupling reactions (e.g., Ullmann or Buchwald-Hartwig) to couple pyridinyl and thiazolyl precursors, as these methods enhance regioselectivity and reduce side products .
• Catalyst Selection: Employ cesium carbonate as a base to stabilize intermediates and improve reaction efficiency .
• Purification: Apply gradient chromatography (e.g., ethyl acetate/hexane systems) for precise separation of the target compound from byproducts .
• Validation: Confirm purity via HPLC with UV detection (λ = 254 nm) and compare retention times with synthetic standards .

Basic: What analytical techniques are critical for characterizing 3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine?

Methodological Answer:

• Structural Confirmation:
  • NMR Spectroscopy: Use $^1$H and $^13$C NMR to verify proton environments and carbon connectivity, focusing on pyridinyl (δ 8.5–9.0 ppm) and thiazolyl (δ 6.5–7.5 ppm) signals .
  • HRMS: Validate molecular weight with high-resolution mass spectrometry (ESI+ mode) to confirm the molecular formula (e.g., [M+H]+ ion) .
• Purity Assessment: Combine TLC (silica gel, Rf = 0.3–0.5) with LC-MS to detect impurities at <1% thresholds .

Advanced: How can researchers establish structure-activity relationships (SAR) for this compound in biological systems?

Methodological Answer:

• Analog Synthesis: Prepare derivatives with modifications to the pyridinyl (e.g., fluorination) or thiazolyl (e.g., alkyl chain length) moieties to assess functional group contributions .
• Binding Assays: Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify interactions with biological targets (e.g., kinases or GPCRs) .
• Computational Modeling: Perform molecular docking (AutoDock Vina) using SMILES strings to predict binding affinities to receptors like EGFR or HER2 .

Advanced: How should researchers resolve contradictions in reported bioactivity data for this compound?

Methodological Answer:

• Experimental Replication: Standardize assay conditions (e.g., cell lines, incubation times) across labs to minimize variability .
• Orthogonal Validation: Combine in vitro enzyme inhibition assays with in vivo pharmacokinetic studies (e.g., plasma half-life, tissue distribution) to confirm activity .
• Meta-Analysis: Use cheminformatics tools (e.g., ChEMBL) to compare bioactivity data across structurally related compounds and identify outliers .

Advanced: What computational strategies are effective for predicting the metabolic stability of this compound?

Methodological Answer:

• DFT Calculations: Optimize the molecular geometry at the B3LYP/6-31G* level to predict reactive sites prone to oxidation or hydrolysis .
• ADME Prediction: Use SwissADME to estimate parameters like logP (target ≤3.5) and cytochrome P450 interactions .
• Metabolite Identification: Simulate Phase I/II metabolism with Schrödinger’s Metabolite Predictor to prioritize synthetic routes for stable analogs .

Basic: What purification strategies are recommended for isolating this compound from complex reaction mixtures?

Methodological Answer:

• Liquid-Liquid Extraction: Partition the crude product between dichloromethane and 1M HCl to remove acidic/neutral impurities .
• Recrystallization: Use ethanol/water (3:1 v/v) to obtain crystalline solids with >95% purity .
• Flash Chromatography: Employ silica gel columns with gradient elution (0–5% methanol in dichloromethane) for scalable purification .

Advanced: How can researchers identify novel biological targets for this compound using high-throughput screening (HTS)?

Methodological Answer:

• Library Design: Curate a panel of 500+ recombinant proteins (e.g., kinases, ion channels) to screen for binding or inhibition .
• Hit Validation: Use CRISPR-based gene knockout in cell lines to confirm target relevance (e.g., apoptosis assays for kinase targets) .
• Data Integration: Apply machine learning (e.g., Random Forest) to correlate HTS results with transcriptomic datasets (e.g., GEO) .